Cas no 55334-42-4 (Dodecane, 1,2-dibromo-)

• Product Name: Dodecane, 1,2-dibromo-
• CAS No: 55334-42-4
• MF: C₁₂H₂₄Br₂
• MW: 328.126962661743
• CID: 387451
• PubChem ID: 185803
• Update Time: 2025-04-19

Dodecane, 1,2-dibromo- Chemical and Physical Properties

Names and Identifiers

• Dodecane, 1,2-dibromo-
• 1,2-DIBROMODODECANE
• 1,2-dibrom-dodecan
• 1,2-dibromo-dodecane
• Dodecane,1,2-dibromo
• SCHEMBL874419
• 55334-42-4
• AKOS024390864
• HBRJEAWYCNGOSP-UHFFFAOYSA-N
• DTXSID70970685

• Inchi： 1S/C12H24Br2/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h12H,2-11H2,1H3
• InChI Key： HBRJEAWYCNGOSP-UHFFFAOYSA-N
• SMILES： BrC(CBr)CCCCCCCCCC

Computed Properties

• Exact Mass: 326.02400
• Monoisotopic Mass: 326.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.3950 (estimate)
• Boiling Point: 304.07°C (estimate)
• Flash Point: 175.2°C
• Refractive Index: 1.4785 (estimate)
• PSA: 0.00000
• LogP: 5.67560